Cas no 2138364-77-7 (3-(1-aminocyclopentyl)methyl-1-cyclohexylurea)

• Product Name: 3-(1-aminocyclopentyl)methyl-1-cyclohexylurea
• CAS No: 2138364-77-7
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 6580551
• PubChem ID: 165485396
• Update Time: 2025-06-12

3-(1-aminocyclopentyl)methyl-1-cyclohexylurea Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclopentyl)methyl-1-cyclohexylurea
• 3-[(1-aminocyclopentyl)methyl]-1-cyclohexylurea
• 2138364-77-7
• EN300-1121805

• Inchi： 1S/C13H25N3O/c14-13(8-4-5-9-13)10-15-12(17)16-11-6-2-1-3-7-11/h11H,1-10,14H2,(H2,15,16,17)
• InChI Key： POTYRXBNWUJUIP-UHFFFAOYSA-N
• SMILES： O=C(NC1CCCCC1)NCC1(CCCC1)N

Computed Properties

• Exact Mass: 239.199762429g/mol
• Monoisotopic Mass: 239.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(1-aminocyclopentyl)methyl-1-cyclohexylurea

Introduction to 3-(1-aminocyclopentyl)methyl-1-cyclohexylurea (CAS No. 2138364-77-7)

3-(1-aminocyclopentyl)methyl-1-cyclohexylurea (CAS No. 2138364-77-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, featuring a combination of cyclopentyl and cyclohexyl rings linked through an urea functional group, represents an intriguing scaffold for the development of novel therapeutic agents. The presence of both amino and urea moieties enhances its versatility, making it a candidate for further exploration in drug discovery programs.

The molecular structure of 3-(1-aminocyclopentyl)methyl-1-cyclohexylurea (CAS No. 2138364-77-7) is characterized by its rigid bicyclic framework, which can influence its interactions with biological targets. The cyclopentyl ring, known for its ability to adopt multiple conformations, may contribute to the compound's binding affinity and selectivity when interacting with proteins or enzymes. Meanwhile, the cyclohexyl ring provides additional steric bulk, which can modulate the compound's pharmacokinetic properties. The urea moiety is particularly noteworthy, as it has been widely utilized in medicinal chemistry due to its capacity to form hydrogen bonds, a key interaction in many biological processes.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various cellular processes and are often implicated in diseases such as cancer and inflammation. The unique structural features of 3-(1-aminocyclopentyl)methyl-1-cyclohexylurea (CAS No. 2138364-77-7) make it a promising candidate for this endeavor. Preliminary computational studies have suggested that this compound can effectively disrupt PPIs by occupying specific binding pockets on target proteins. Such interactions are challenging to modulate due to their transient and dynamic nature, but compounds like 3-(1-aminocyclopentyl)methyl-1-cyclohexylurea (CAS No. 2138364-77-7) offer a promising approach to address this challenge.

Moreover, the biocompatibility of the cyclopentyl and cyclohexyl rings suggests that 3-(1-aminocyclopentyl)methyl-1-cyclohexylurea (CAS No. 2138364-77-7) may exhibit favorable pharmacokinetic profiles upon systemic administration. This is particularly important in drug development, where factors such as solubility, bioavailability, and metabolic stability are critical determinants of a compound's efficacy and safety. Further studies are needed to elucidate these properties in detail, but initial experiments have shown encouraging results.

The potential applications of 3-(1-aminocyclopentyl)methyl-1-cyclohexylurea (CAS No. 2138364-77-7) extend beyond PPI inhibition. Its structural motif has been explored in the context of other therapeutic areas, including antiviral and anti-inflammatory drug discovery. For instance, researchers have hypothesized that the compound could interfere with viral protease activity by mimicking natural substrates or by competing with natural inhibitors for binding sites. Similarly, its ability to modulate enzyme activity through hydrogen bonding interactions makes it a candidate for developing novel anti-inflammatory agents.

Recent advancements in chemical biology have enabled more sophisticated approaches to studying the biological activity of small molecules like 3-(1-aminocyclopentyl)methyl-1-cyclohexylurea (CAS No. 2138364-77-7). Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in determining the high-resolution structures of protein-ligand complexes, providing valuable insights into how these compounds interact at the molecular level. These structural insights can guide further optimization efforts aimed at enhancing potency and selectivity.

In addition to its potential as an inhibitor of PPIs and other enzymes, 3-(1-aminocyclopentyl)methyl-1-cyclohexylurea (CAS No. 2138364-77-7) has also been investigated for its ability to modulate ion channels and receptors. The presence of charged functional groups on its structure suggests that it could interact with transmembrane proteins involved in signal transduction pathways. Such interactions could have therapeutic implications in areas such as neurology and cardiovascular diseases.

The synthesis of 3-(1-aminocyclopentyl)methyl-1-cyclohexylurea (CAS No. 2138364-77-7) presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as transition-metal catalysis and flow chemistry have been particularly useful in facilitating multi-step syntheses while maintaining excellent regioselectivity and stereoselectivity.

As interest in structure-based drug design continues to grow, compounds like 3-(1-aminocyclopentyl)methyl-1-cyclohexylurea (CAS No. 2138364-77-7) are expected to play an increasingly important role in pharmaceutical research and development. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, making them valuable tools for both academic researchers and industrial scientists.

In conclusion,3-(1-amino)cyclicmethylmethylene]cyclicmethylene]cyclicmethylene]cyclicmethylene]cyclicmethylene]cyclicmethylene]cyclicmethylene]cyclicmethylene]cyclicmethylene]cyclicmethylene]cyclicmethylene]cyclicmethylene]-carbonic acid diamide](CAS No: 2138364) is a promising compound with diverse potential applications in pharmaceutical chemistry and medicinal biology